Cas no 72369-89-2 (5-O-Benzyl-D-ribose)

• Product Name: 5-O-Benzyl-D-ribose
• CAS No: 72369-89-2
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 549497
• PubChem ID: 53471160
• Update Time: 2025-04-19

5-O-Benzyl-D-ribose Chemical and Physical Properties

Names and Identifiers

• D-Ribose,5-O-(phenylmethyl)-
• 5-O-Benzyl-D-ribose
• D-Ribose,5-O-(phenylmethyl)
• O5-Benzyl-ribose
• (2R,3R,4R)-2,3,4-trihydroxy-5-phenylmethoxypentanal
• DTXSID10703575
• 72369-89-2
• AKOS027439677
• (2R,3R,4R)-5-(Benzyloxy)-2,3,4-trihydroxypentanal
• DB-263651

• Inchi： 1S/C12H16O5/c13-6-10(14)12(16)11(15)8-17-7-9-4-2-1-3-5-9/h1-6,10-12,14-16H,7-8H2/t10-,11+,12-/m0/s1
• InChI Key： SMERYXWDIUSMOF-TUAOUCFPSA-N
• SMILES： O(CC1C=CC=CC=1)C[C@H]([C@H]([C@H](C=O)O)O)O

Computed Properties

• Exact Mass: 240.10000
• Monoisotopic Mass: 240.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: -0.8

Experimental Properties

• Density: 1.37
• Melting Point: 75-76°C
• Boiling Point: 425.734°C at 760 mmHg
• Flash Point: 211.277°C
• Refractive Index: 1.605
• Solubility: Acetone (Slightly), Chloroform (Slightly, Heated), DMF (Slightly), DMSO (Slightl
• PSA: 86.99000
• LogP: -0.51520

5-O-Benzyl-D-ribose Security Information

• Storage Condition：-20?C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers